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Compound of Interest

Compound Name: 1,2-Dibromohexafluoropropane

Cat. No.: B1345460

1,2-Dibromohexafluoropropane, identified by the CAS number 661-95-0, is a dense,
colorless liquid belonging to the family of halogenated hydrocarbons.[1][2] Its molecular
structure, featuring a three-carbon backbone saturated with six fluorine atoms and two bromine
atoms on adjacent carbons, imparts a unique combination of chemical stability and reactivity.[1]
[3] This guide, intended for researchers and professionals in chemical synthesis and drug
development, provides a comprehensive overview of its properties, synthesis, reactivity, and
applications, grounded in established scientific data. While not a household name, this
compound serves as a valuable intermediate in specialized chemical syntheses where the
strategic introduction of a dibrominated hexafluoropropyl moiety is desired.[1][4]

Section 1: Core Physicochemical Properties

The distinct physical characteristics of 1,2-Dibromohexafluoropropane are a direct
consequence of its highly halogenated structure. The presence of multiple heavy bromine and
fluorine atoms results in a high molecular weight and density, while the strong carbon-fluorine
bonds contribute to its overall stability.[1] These properties are critical for determining its
behavior in reaction mixtures, its applications as a solvent, and the conditions required for its
purification.
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Property Value Source(s)
CAS Number 661-95-0 [3]
Molecular Formula CsBrzFe [11[3]1[5][6]
Molecular Weight 309.83 g/mol 31516171
Appearance Colorless Liquid [1112]
Density 2.169 g/cm3 at 20 °C [4][8]
Boiling Point 70-73°C [2][41[9]
Melting Point -95 °C [2][41[9]
IUPAC Name 1,2-Dibromo-1,1,2,3,3,3- 3]
hexafluoropropane
Synonyms 1,2-Dibromoperfluoropropane, o

R 216B2

Section 2: Synthesis Pathway and Protocol

The primary industrial synthesis of 1,2-Dibromohexafluoropropane involves the direct
bromination of hexafluoropropene (HFP).[10] This electrophilic addition reaction is typically
spontaneous and can be initiated under mild conditions, often with the aid of actinic light or by
ensuring the initial presence of the product itself to facilitate the reaction.[10]

Conceptual Synthesis Workflow
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Caption: Synthesis of 1,2-Dibromohexafluoropropane from Hexafluoropropene.

Experimental Synthesis Protocol

This protocol is a representative methodology derived from established industrial processes for
the continuous synthesis of 1,2-Dibromohexafluoropropane.[10] The causality behind a
continuous process is efficiency; the product itself helps dissipate reaction enthalpy and initiate
further reaction, creating a self-sustaining system.
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Materials:

Elemental Bromine (Br2)
Hexafluoropropene (HFP) gas

1,2-Dibromohexafluoropropane (for initiation)

Equipment:

Jacketed glass reaction vessel with overhead distillation column and reflux condenser
Gas inlet tube
Heating/cooling circulator for the reactor jacket

Product collection flask

Procedure:

Initiation: Charge the reaction vessel with liquid elemental bromine and 1 to 10% by weight
of 1,2-Dibromohexafluoropropane.[10] This initial amount of product is critical as it serves
to initiate the reaction smoothly.

Reaction Start: Begin bubbling hexafluoropropene gas through the liquid mixture. The
reaction is spontaneous, with an optimal temperature range of 20 to 70 °C.[10]

Thermal Management: The reaction is exothermic. Use the heating/cooling circulator to
maintain the temperature within the desired range. The boiling of the reaction mixture helps
to dissipate heat.

Continuous Operation: As the reaction proceeds, the newly formed 1,2-
Dibromohexafluoropropane, along with unreacted bromine and HFP, will vaporize and
enter the overhead column.

Fractionation: The distillation column is set to a temperature that allows unreacted starting
materials (HFP, Bromine) to be returned to the reactor via the reflux condenser, while the
higher-boiling product is collected.
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e Product Collection: The purified 1,2-Dibromohexafluoropropane is drawn off from the
distillation apparatus into a collection flask. The process can be run continuously by
maintaining the feed of HFP and bromine.

Section 3: Reactivity and Synthetic Utility

The synthetic value of 1,2-Dibromohexafluoropropane lies in the reactivity of its two bromine
atoms. These atoms can be substituted or eliminated, making the molecule a versatile building
block for creating more complex fluorinated compounds. This is particularly relevant for drug
development, where the incorporation of fluorine atoms can significantly enhance metabolic
stability, binding affinity, and lipophilicity.[4]

Key Reaction Types:

o Dehalogenation: The vicinal dibromides can be removed using reducing agents (like zinc
dust) to regenerate a double bond, albeit in a more complex fluorinated system.

o Substitution Reactions: The bromine atoms can be replaced by other functional groups
through nucleophilic substitution, although the electron-withdrawing nature of the adjacent
fluorine atoms influences reactivity.

o Grignard Reagent Formation: Under specific conditions, one of the bromine atoms can react
with magnesium to form a Grignard reagent, a powerful tool for creating new carbon-carbon
bonds.

Logical Workflow for Synthetic Application

Reaction
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Caption: Role as an intermediate in multi-step organic synthesis.
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Section 4: Applications in Advanced Materials and
Agrochemicals

Beyond pharmaceuticals, 1,2-Dibromohexafluoropropane is a precursor in other high-value
sectors.

o Advanced Materials: It serves as a raw material for producing high-performance polymers
and specialty elastomers.[4] The incorporation of its fluorinated structure can enhance
thermal stability, chemical resistance, and dielectric properties, which are critical for materials
used in the aerospace, electronics, and automotive industries.[4]

e Agrochemicals: The compound is used in the synthesis of specialized pesticides and
herbicides.[4] The resulting fluorinated agrochemicals can offer improved efficacy and
environmental stability.[4]

» Fire Extinguishing Agents: While not a primary application, some sources indicate its use in
the manufacturing of fire-extinguishing microcapsules, leveraging the fire-retardant
properties of halogenated compounds.[11]

Section 5: Safety, Handling, and Toxicology

As with any halogenated compound, proper handling of 1,2-Dibromohexafluoropropane is
paramount. The available Safety Data Sheets (SDS) provide the most reliable guidance.

GHS Hazard Statements: According to supplier safety data, the compound is classified with
several hazards, including:

e Toxic if swallowed, in contact with skin, or if inhaled.[8]
e Causes skin and serious eye irritation.[8]

o May cause respiratory irritation.[8]

e Suspected of causing cancer.[8]

o Toxic to aquatic life with long-lasting effects.[8]
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Standard Handling and PPE Protocol

This protocol is a self-validating system; adherence ensures minimization of exposure routes.
Engineering Controls:

» Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical
fume hood to prevent inhalation of vapors.[2][9]

 [solation: Store in a tightly closed container in a dry, cool, and well-ventilated place away
from incompatible materials like strong oxidizing agents.[2][9]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8]

o Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber), a lab coat, and other
protective clothing to prevent skin contact.[8]

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH-approved respirator with an appropriate organic vapor cartridge.[8]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Seek
medical attention if symptoms occur.[2]

 Inhalation: Remove to fresh air. Seek medical attention if symptoms occur.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical
attention.[2]
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number-661-95-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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